Cas no 1805461-36-2 (2,3-Bis(trifluoromethyl)-6-fluorobenzylamine)

• Product Name: 2,3-Bis(trifluoromethyl)-6-fluorobenzylamine
• CAS No: 1805461-36-2
• MF: C₉H₆F₇N
• MW: 261.139466762543
• CID: 4989686
• Update Time: 2023-08-24

2,3-Bis(trifluoromethyl)-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-fluorobenzylamine

• Inchi： 1S/C9H6F7N/c10-6-2-1-5(8(11,12)13)7(4(6)3-17)9(14,15)16/h1-2H,3,17H2
• InChI Key： CKNYSVIJVKTGKO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C(C(F)(F)F)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.6
• Topological Polar Surface Area: 26